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Introduction

Osimertinib is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine
kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC) with specific
EGFR mutations.[1] During the synthesis of Osimertinib or its storage, impurities can arise.
One such potential impurity is N-Nitroso Osimertinib, which is formed from the nitrosation of
the secondary amine moiety within the Osimertinib molecule. Given the carcinogenic potential
of N-nitroso compounds, it is crucial for pharmaceutical manufacturers to control and monitor
the levels of such impurities in the final drug product.

This application note provides a detailed protocol for the synthesis of N-Nitroso Osimertinib to
be used as a reference standard. It also outlines the analytical methods for its certification,
ensuring the availability of a well-characterized standard for accurate quantification and quality
control in drug development and manufacturing.
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Osimertinib targets mutant forms of the epidermal growth factor receptor (EGFR), a key player
in cell proliferation and survival.[2] By irreversibly binding to the kinase domain of mutant
EGFR, Osimertinib blocks downstream signaling pathways, primarily the PISK/AKT/mTOR and
RAS/RAF/MEK/ERK pathways, thereby inhibiting tumor growth.[1][3][4]
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Caption: Osimertinib's inhibition of mutant EGFR and downstream signaling pathways.

Synthesis of N-Nitroso Osimertinib

The synthesis of N-Nitroso Osimertinib involves the reaction of Osimertinib with a nitrosating
agent. A common method for the N-nitrosation of secondary amines is the use of sodium nitrite
in an acidic medium.

Experimental Protocol

Materials:

Osimertinib (free base)

e Sodium Nitrite (NaNO2)

e Hydrochloric Acid (HCI), 1M

e Dichloromethane (DCM)

o Saturated Sodium Bicarbonate (NaHCOs3) solution
¢ Anhydrous Sodium Sulfate (Na2S0a)

» Deionized Water

Procedure:

Dissolve Osimertinib (100 mg, 1 equivalent) in Dichloromethane (10 mL) in a round-bottom
flask.

e Cool the solution to 0-5°C using an ice bath.
e In a separate beaker, dissolve Sodium Nitrite (1.5 equivalents) in deionized water (2 mL).
e Slowly add the Sodium Nitrite solution to the stirred Osimertinib solution.

e Add 1M Hydrochloric Acid dropwise to the reaction mixture until the pH is acidic (pH 2-3),
while maintaining the temperature at 0-5°C.
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Stir the reaction mixture at 0-5°C for 1-2 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Once the reaction is complete, carefully quench the reaction by adding saturated Sodium
Bicarbonate solution until the pH is neutral (pH ~7).

Separate the organic layer. Extract the aqueous layer with Dichloromethane (2 x 10 mL).
Combine the organic layers and wash with brine (10 mL).

Dry the organic layer over anhydrous Sodium Sulfate, filter, and concentrate under reduced
pressure to obtain the crude N-Nitroso Osimertinib.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of methanol in dichloromethane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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